Cas no 1806274-45-2 (Methyl 3-cyano-2-mercaptoisonicotinate)

• Product Name: Methyl 3-cyano-2-mercaptoisonicotinate
• CAS No: 1806274-45-2
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 4904673
• Update Time: 2025-05-22

Methyl 3-cyano-2-mercaptoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-mercaptoisonicotinate

• Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-2-3-10-7(13)6(5)4-9/h2-3H,1H3,(H,10,13)
• InChI Key： XIWDYALMDORZIK-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C(=O)OC)C=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 0.3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-cyano-2-mercaptoisonicotinate

Methyl 3-cyano-2-mercaptoisonicotinate: A Comprehensive Overview

The compound Methyl 3-cyano-2-mercaptoisonicotinate, identified by the CAS number 1806274-45-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug design, material science, and analytical chemistry, making it a subject of considerable interest for researchers worldwide.

The molecular structure of Methyl 3-cyano-2-mercaptoisonicotinate consists of a nicotinic acid derivative with substituents that include a cyano group at the 3-position and a mercapto group at the 2-position. The methyl ester functionality further enhances its chemical versatility. These substituents contribute to its reactivity and stability, making it a valuable compound for synthetic purposes. The cyano group, in particular, is known for its ability to participate in various nucleophilic reactions, while the mercapto group introduces thiol functionality, which is crucial in biochemistry and catalysis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 3-cyano-2-mercaptoisonicotinate. Researchers have employed multi-component reactions and transition metal catalysis to achieve high yields and purity. These methods not only streamline the synthesis process but also pave the way for large-scale production, which is essential for industrial applications. The compound's stability under various reaction conditions has further solidified its position as a key intermediate in organic synthesis.

In terms of applications, Methyl 3-cyano-2-mercaptoisonicotinate has shown promise in the development of pharmaceutical agents. Its structural features make it an ideal candidate for designing drugs targeting specific biological pathways. For instance, the mercapto group can act as a bioisostere, potentially enhancing drug bioavailability and efficacy. Additionally, the compound's ability to form coordination complexes with metal ions has led to its exploration in metallo-drug design, where it can serve as a ligand to stabilize metal centers within drug molecules.

The compound's role in material science is another area of active research. The cyano and mercapto groups can be utilized to create functional materials with tailored properties. For example, self-assembled monolayers incorporating this compound have been studied for their potential use in sensors and electronic devices. The ability of these groups to form hydrogen bonds and coordinate with other molecules makes them valuable for designing materials with specific mechanical or electronic characteristics.

Furthermore, recent studies have explored the use of Methyl 3-cyano-2-mercaptoisonicotinate in analytical chemistry as a chelating agent. Its ability to selectively bind metal ions has made it useful in trace metal analysis and purification processes. This application underscores the compound's versatility and its potential to contribute to various analytical techniques used in environmental monitoring and quality control.

In conclusion, Methyl 3-cyano-2-mercaptoisonicotinate (CAS No. 1806274-45-2) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical properties, efficient synthesis methods, and wide-ranging applications position it as an important molecule for future research and development. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly vital role in advancing both academic and industrial pursuits.